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Compound of Interest

Compound Name: 3-Bromo-5-nitrobenzotrifluoride

Cat. No.: B1277238

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 3-Bromo-5-
nitrobenzotrifluoride as a key starting material in the synthesis of agrochemicals, with a
specific focus on the herbicide Fluometuron. Detailed experimental protocols, quantitative
efficacy data, and visual representations of the synthetic and biological pathways are presented
to guide researchers in this field.

Introduction

3-Bromo-5-nitrobenzotrifluoride is a versatile chemical intermediate characterized by the
presence of a trifluoromethyl group, a nitro group, and a bromine atom on a benzene ring. This
unique combination of functional groups makes it a valuable precursor for the synthesis of a
variety of complex organic molecules, including those with significant biological activity. In the
agrochemical industry, it serves as a crucial building block for the development of potent
herbicides.

Synthetic Application: From 3-Bromo-5-
nitrobenzotrifluoride to the Herbicide Fluometuron

A prime example of the agrochemical application of 3-Bromo-5-nitrobenzotrifluoride is in the
multi-step synthesis of Fluometuron, a selective urea-based herbicide. The synthetic pathway
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involves the transformation of 3-Bromo-5-nitrobenzotrifluoride into the key intermediate, 3-
(trifluoromethyl)aniline, which is then converted to the final active ingredient.

Overall Synthetic Pathway
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 To cite this document: BenchChem. [Application Notes and Protocols: 3-Bromo-5-
nitrobenzotrifluoride in Agrochemical Synthesis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1277238#application-of-3-bromo-5-
nitrobenzotrifluoride-in-agrochemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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